Cas no 835895-78-8 (4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid)

4-(Methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid is a specialized organic compound featuring a unique structural framework combining a methylsulfanyl group and an isoindolinone moiety. This structure imparts distinct reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmacologically active intermediates. The presence of both carboxylic acid and sulfanyl functionalities enhances its versatility in coupling reactions and derivatization. Its well-defined molecular architecture ensures consistent performance in applications such as peptide mimetics or heterocyclic synthesis. The compound’s stability under standard conditions further supports its utility in research and industrial processes requiring precise functional group manipulation.
4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid structure
835895-78-8 structure
Product Name:4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid
CAS No:835895-78-8
MF:C13H15NO3S
MW:265.328102350235
CID:6783527
PubChem ID:2981471
Update Time:2025-05-19

4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1164523-75-4
    • SR-01000299574-1
    • BBL033782
    • 4-methylsulfanyl-2-(3-oxo-1H-isoindol-2-yl)butanoic acid
    • AKOS002846222
    • 4-(Methylthio)-2-(1-oxoisoindolin-2-yl)butanoic acid
    • (2S)-4-(Methylsulfanyl)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid
    • 4-(methylsulfanyl)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid
    • VS-12274
    • 4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid
    • CS-0366448
    • AKOS016143016
    • STL372998
    • E72284
    • SR-01000299574
    • 835895-78-8
    • Inchi: 1S/C13H15NO3S/c1-18-7-6-11(13(16)17)14-8-9-4-2-3-5-10(9)12(14)15/h2-5,11H,6-8H2,1H3,(H,16,17)
    • InChI Key: IQXRWPVUENIJCR-UHFFFAOYSA-N
    • SMILES: S(C)CCC(C(=O)O)N1C(C2C=CC=CC=2C1)=O

Computed Properties

  • Exact Mass: 265.07726451g/mol
  • Monoisotopic Mass: 265.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 82.9Ų

4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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4-(Methylthio)-2-(1-oxoisoindolin-2-yl)butanoic acid
835895-78-8 98%
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¥3390.00 2024-07-28

4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid Related Literature

Additional information on 4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid

Research Briefing on 4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid (CAS: 835895-78-8)

4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid (CAS: 835895-78-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, inflammatory disorders, and neurological conditions. This briefing provides an overview of the latest research findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The compound's unique structure, featuring a methylsulfanyl group and an isoindolone moiety, contributes to its diverse pharmacological profile. Recent synthetic approaches have optimized the yield and purity of 4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid, enabling more efficient large-scale production. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its molecular structure and confirm its stability under various conditions.

In vitro studies have demonstrated that 4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid exhibits potent inhibitory effects on specific enzymatic targets, such as histone deacetylases (HDACs) and proteasome components, which are implicated in cancer progression. These findings suggest its potential as a lead compound for the development of epigenetic therapies and proteasome inhibitors. Additionally, its anti-inflammatory properties have been explored in models of autoimmune diseases, where it has shown promise in modulating cytokine production and reducing oxidative stress.

Recent preclinical studies have further investigated the pharmacokinetics and toxicity profile of 4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid. Results indicate favorable bioavailability and a manageable safety profile, supporting its advancement to clinical trials. However, challenges such as metabolic stability and tissue distribution require further optimization to enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate its translation into clinical applications.

In conclusion, 4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid represents a promising candidate for drug development, with its multifaceted biological activities and synthetic accessibility. Ongoing research aims to elucidate its mechanisms of action, refine its formulation, and explore its potential in combination therapies. As the field advances, this compound is poised to make significant contributions to the treatment of complex diseases, underscoring the importance of continued investment in chemical biology and medicinal chemistry research.

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